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Compound Focus: (+)-alpha-Santalene
Cat. No.: S647616

Chemical and Odor Profile of Alpha-Santalene

The table below summarizes the core technical data for alpha-santalene:

Property Description / Value

CAS Number 512-61-8 [1] [2] [3]

Molecular CisH24 [1] [2] [3]

Formula

Molecular 204.35 g/mol [1] [2] [3]

Weight

Chemical 1,7-dimethyl-7-(4-methylpent-3-enyl)tricyclo[2.2.1.02%]heptane [2] [4]
Structure

XLogP3 5.2 (indicating high hydrophobicity) [1] [3]

Boiling Point ~247-248 °C @ 760 mmHg [1] / ~266 °C (est.) [3]

Odor Type Woody, Sandalwood [1] [3]
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Property Description / Value
Odor At 100%, the odor is described as woody [1]. Al-based profiling further breaks this
Description down as woody (85.2%), sweet (48.4%), sandalwood (44.4%), and balsamic (42.7%)

[3].

Biosynthesis and Metabolic Engineering

Alpha-santalene is a sesquiterpenoid, meaning it is built from three isoprene (Cs) units. Its biosynthesis
occurs via the mevalonate (MVA) pathway in the plant cytosol [5]. The key step is the cyclization of the
linear, 15-carbon precursor farnesyl diphosphate (FPP), which is catalyzed by the enzyme santalene
synthase (STS) [5] [6]. In sandalwood trees, this enzymatic step is typically product-promiscuous,
meaning a single enzyme produces a mixture of santalenes, including alpha-santalene, beta-santalene, epi-
beta-santalene, and exo-alpha-bergamotene [5] [7]. Alpha-santalene is subsequently oxidized to form alpha-

santalol, the primary alcohol responsible for the classic sandalwood scent [5].

Due to the overexploitation and slow growth of sandalwood trees, heterologous production in engineered
microbial hosts like Saccharomyces cerevisiae (yeast) has emerged as a sustainable alternative [5] [7]. The

diagram below illustrates the core biosynthetic pathway as reconstructed in a microbial host.
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Core biosynthetic pathway for a-santalene production in engineered yeast.

Analytical and Experimental Methodologies

Analytical Identification and Quantification

¢ Gas Chromatography-Mass Spectrometry (GC-MS): The primary method for identifying and
guantifying alpha-santalene. It is characterized by specific retention indices (RI) on different
stationary phases, notably Rl DB-5: 1426.5 and Rl Carbowax: 1579.5 [3]. This allows for its
discrimination from other santalene isomers in complex mixtures like sandalwood oil [3].

Key Experimental Protocols

¢ Microbial Production and Extraction;

o Strain Engineering: A chassis yeast strain (e.g., SZ-16) is engineered by optimizing the MVA
pathway, enhancing acetyl-CoA supply, and knocking out genes that compete for FPP [7].

o Fermentation: The engineered strain is cultivated in a bioreactor with a defined medium,
typically using glucose or galactose as the carbon source [5]. Production can be performed in
shake flasks or controlled fermenters.

o Extraction: The lipophilic sesquiterpenes are extracted from the culture broth using an organic
solvent like dodecane or ethyl acetate via liquid-liquid extraction [5]. The organic phase is
then separated and concentrated for analysis.

e Enzyme Engineering for Profile Control:

o Rational Design: Based on computational simulations (QM/MM), key residues in santalene
synthase that control product specificity are identified. For instance, mutating F441 to valine in
SanSyn alters the enzyme's active site, shifting the product profile to increase the yield of beta-
santalene relative to alpha-santalene [7].

o Site-saturation Mutagenesis: This residue is then subjected to mutagenesis to generate a
library of enzyme variants, which are screened for a desired santalene ratio that more closely
matches the natural sandalwood oil standard [7].
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Applications and Regulatory Status

e Perfumery: Used as a woody base note to add depth, diffusion, and longevity to fragrance
compositions, blending well with amber, musk, and white florals [3].

¢ Flavoring: Approved for use as a flavoring agent in food categories such as dairy, confectionery,
beverages, and baked goods, with usage levels typically between 5-50 mg/kg [1].

e Biotechnology: Serves as a platform molecule in microbial platforms for the sustainable production
of santalols and other sandalwood-like ingredients [3].

¢ Reference Standard: Used in GC-MS for quality control, identification, and detection of adulteration
in sandalwood oils [3].

e Safety: According to the International Fragrance Association (IFRA), there is no restriction on the
use of alpha-santalene across all product categories [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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